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CAS No.: 19888-34-7
Cat. No.: S1556315

Compound Focus: (1R,3E,7E,11S)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-

Humulene epoxide II is a secondary metabolite found in various plants. Its presence and concentration can

vary significantly based on the plant species, organ, and geographical location.

Plant Source Plant Organ Reported Abundance
Tetraclinis articulata (Barbary Thuja) Trunk Bark 2.6% - 7.2% (in essential oll
(1] fractions)
Anthocleista djalonensis [2] Not Specified 12.7%
Callicarpa americana [2] Not Specified 13.9%
Zingiber striolatum [3] Flowers, Leaves, Component of Essential Ol
Stems
Zanthoxylum dissitum [4] Roots 29.4%
Zingiber officinale (Ginger) [4] Rhizomes Identified as a source
Hotea gambiae (Insect) [2] Larval Abdominal Major Component
Gland

Documented Biological Activities
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Research has identified several promising biological activities associated with Humulene epoxide II.

Cytotoxic and Anticancer Potential

This compound has demonstrated cytotoxic effects against various human cancer cell lines, suggesting its

potential as a lead compound for anticancer therapeutics [1] [3]. The following table summarizes key

findings:

Cell Line Cancer Type Reported Activity (ICso) Source/Study

SW620 Colorectal 25.7 - 30 pg/mL (Essential Oil  Tetraclinis articulata trunk bark
Carcinoma & Fraction) [1] essential oil [1]

MDA-MB-  Human Mammary 96.5 pg/mL (Essential Oil Tetraclinis articulata trunk bark

231 Carcinoma Fraction) [1] essential oil [1]

A549 Lung Carcinoma Cytotoxicity [3] Zingiber striolatum [3]

PC-3 Prostate Carcinoma Cytotoxicity [3] Zingiber striolatum [3]

K562 Leukemia Cytotoxicity [3] Zingiber striolatum [3]

Other Significant Bioactivities

o Antimalarial Activity: Humulene epoxide Il has been reported to possess antimalarial properties [5]
[4].

¢ Anti-inflammatory Potential: Its structural similarity to other anti-inflammatory sesquiterpenes, like
[B-caryophyllene, suggests it may help modulate immune responses and cytokine production [2].

¢ Antimicrobial and Insecticidal Effects: The essential oil of Zanthoxylum dissitum roots, where
humulene epoxide Il is a major component (29.4%), showed moderate contact toxicity against
storage pests [4].

Key Experimental Methodologies

The study of humulene epoxide II relies on standardized analytical and biological assays.
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Chemical Analysis and Identification

o Essential Oil Isolation: Plant material is typically subjected to steam distillation or
hydrodistillation to obtain the essential oil [6] [1].

e Compound Separation and Identification: The oil is analyzed using Gas Chromatography-Mass
Spectrometry (GC-MS). Identification is confirmed by comparing mass spectra and calculated
Linear Retention Indices (LRI) with those of authentic standards and databases [6] [1].

Biological Activity Assays

e Cytotoxicity Assay (MTT/XTT): Cells are seeded in plates and treated with the compound for a set
period. Cell viability is measured using reagents like MTT or XTT, which are reduced by metabolically
active cells to form colored formazan products. Absorbance is read, and the ICso (half-maximal
inhibitory concentration) is calculated [1].

e Antimalarial Assay: Typically involves evaluating the compound's ability to inhibit the growth of
Plasmodium falciparum cultures in human erythrocytes [5].

¢ Antibacterial Assay (MIC): A resazurin-based microdilution method is common. Bacteria are
incubated with serial dilutions of the compound. Resazurin, a blue dye, turns pink in the presence of
metabolically active bacteria, allowing determination of the Minimum Inhibitory Concentration
(MIC) [6].

Potential Therapeutic Applications & Pathways

Based on its bioactivities, humulene epoxide II shows promise for targeting specific disease pathways. The

following diagram outlines its proposed mechanisms of action for key therapeutic applications.
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Proposed therapeutic pathways and applications of Humulene Epoxide II.

Future Research Directions

To fully realize the therapeutic potential of humulene epoxide II, future research should focus on:

¢ Mechanism of Action Elucidation: Precise molecular targets and signaling pathways involved in its
cytotoxic and anti-inflammatory effects require further investigation [7].

e Structure-Activity Relationship (SAR) Studies: Synthesis of analogs to determine which parts of
the molecule are critical for its bioactivity, guiding the development of more potent and selective
derivatives [7].

¢ In Vivo Validation: Conducting preclinical studies in animal models to confirm efficacy and evaluate
pharmacokinetics, absorption, distribution, and toxicity profiles [3].

In summary, humulene epoxide II is a versatile natural product with a promising pharmacological profile. Its
continued study is warranted for the development of new therapeutic agents for cancer, inflammatory

diseases, and infections.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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